Cas no 77867-17-5 (5-CHLORO-3-NITRO-2-PYRIDINETHIONE)
77867-17-5 structure
Product Name:5-CHLORO-3-NITRO-2-PYRIDINETHIONE
CAS No:77867-17-5
MF:C5H3ClN2O2S
MW:190.607518434525
CID:3321100
PubChem ID:55252643
Update Time:2025-04-21
5-CHLORO-3-NITRO-2-PYRIDINETHIONE Chemical and Physical Properties
Names and Identifiers
-
- 5-CHLORO-3-NITRO-2-PYRIDINETHIONE
- AKOS006284606
- 77867-17-5
- SCHEMBL15227574
- AB41011
- 5-CHLORO-3-NITRO-PYRIDINE-2-THIOL
-
- Inchi: 1S/C5H3ClN2O2S/c6-3-1-4(8(9)10)5(11)7-2-3/h1-2H,(H,7,11)
- InChI Key: WAHCGSRNMUPTSN-UHFFFAOYSA-N
- SMILES: ClC1=CNC(C(=C1)[N+](=O)[O-])=S
Computed Properties
- Exact Mass: 189.9603762Da
- Monoisotopic Mass: 189.9603762Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 89.9Ų
5-CHLORO-3-NITRO-2-PYRIDINETHIONE Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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